2-N-(4-phenyl-1,3-thiazol-2-yl)-1,3,5-triazine-2,4-diamine

• Molecular Formula: C12H10N6S
• Molecular Weight: 270.32 g/mol
• IUPAC Name: 2-N-(4-phenyl-1,3-thiazol-2-yl)-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C12H10N6S/c13-10-14-7-15-11(17-10)18-12-16-9(6-19-12)8-4-2-1-3-5-8/h1-7H,(H3,13,14,15,16,17,18)
• InChI Key: LROBJKKKVMVUQN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NC3=NC=NC(=N3)N

Description

2-N-(4-phenyl-1,3-thiazol-2-yl)-1,3,5-triazine-2,4-diamine is a heterocyclic compound that contains both thiazole and triazine rings. These types of compounds are known for their diverse biological activities and are often explored for their potential in medicinal chemistry .

Preparation Methods

One common method includes the reaction of 4-phenyl-1,3-thiazole-2-amine with cyanuric chloride under controlled conditions . Industrial production methods often employ eco-friendly techniques such as microwave irradiation to enhance reaction efficiency and reduce solvent waste .

Chemical Reactions Analysis

2-N-(4-phenyl-1,3-thiazol-2-yl)-1,3,5-triazine-2,4-diamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like hydrogen peroxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride, resulting in the formation of amines.

Substitution: Electrophilic and nucleophilic substitution reactions are common, especially at the thiazole ring.

Scientific Research Applications

This compound has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It exhibits antimicrobial, antifungal, and antiviral activities, making it a candidate for drug development.

Medicine: Research has shown its potential as an anti-inflammatory and anticancer agent.

Industry: It is used in the production of dyes, pigments, and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 2-N-(4-phenyl-1,3-thiazol-2-yl)-1,3,5-triazine-2,4-diamine involves its interaction with specific molecular targets. For instance, it can inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This compound also induces oxidative stress in microbial cells, leading to cell death .

Comparison with Similar Compounds

Similar compounds include other thiazole and triazine derivatives such as:

Sulfathiazole: Known for its antimicrobial properties.

Ritonavir: An antiretroviral drug containing a thiazole ring.

Tiazofurin: An anticancer agent with a triazine moiety.